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Get Quote

The table below summarizes the storage recommendations found in the search results.

Form Recommended Temperature Atmosphere & Light Source

Powder -20°C [1] [2] or 2-8°C

(refrigerator) [3] [4]

Inert atmosphere, protect from light &

moisture [1] [4]

Solution (in

DMSO)

-80°C [5] [1] Sealed storage, away from moisture

and light [5]

Handling and Safety Procedures

For safe handling in the laboratory, please adhere to the following precautions based on the safety data:

Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and impervious
clothing. Use suitable respiratory protection, especially if there is a risk of dust or aerosol formation

[6].
Handling Precautions: Avoid inhalation, and contact with skin and eyes. Do not eat, drink, or smoke

in the area where the substance is handled. Use only in a well-ventilated area [6].
First Aid Measures:

Eye contact: Flush immediately with large amounts of water and seek medical attention.
Skin contact: Rinse thoroughly with water. Remove contaminated clothing and call a physician.
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Ingestion: Wash out the mouth with water. Do not induce vomiting and call a doctor [6].

Troubleshooting Guide

Here are answers to some common questions you might encounter during your experiments.

Q: What is the solubility of Thioquinapiperifil dihydrochloride for preparing stock solutions?

A: It is soluble in DMSO. Supplier data indicates a solubility of at least 112.5 mg/mL (215.7
mM) [2], with another source suggesting 125 mg/mL (239.69 mM) [5]. Always use freshly

opened DMSO for preparing stock solutions as it is hygroscopic [5].

Q: How should I store working solutions and what is the compound's stability?

A: According to one supplier, a working solution for in vivo studies (e.g., in a vehicle of 10%

DMSO, 40% PEG300, 5% Tween 80, and 45% Saline) should be prepared freshly and used
immediately [2]. For in vitro applications, one protocol recommends that solutions in DMSO can

be stored at -80°C for 6 months or at -20°C for 1 month in a sealed container away from
moisture and light [5].

Q: What are the main hazards associated with this compound?

A: The safety data sheet classifies the compound as Harmful if swallowed (H302) and Very
toxic to aquatic life with long-lasting effects (H410) [6].

To help visualize the decision-making process for storage, you can refer to the following workflow:
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Start: Thioquinapiperifil
Dihydrochloride Storage

What is the physical form?

Powder (Solid) Solution (in DMSO)

Store at -20°C
or 2-8°C Store at -80°C

Additional Conditions:
Tightly sealed, inert atmosphere,

protect from light & moisture

Ensure

Click to download full resolution via product page

Important Pre-Experimental Notes

Verify Specifics: Storage conditions can vary between suppliers and batches. Always check the
Certificate of Analysis (COA) provided with your specific product lot for the most accurate and lot-

specific storage guidance [4] [7].
Stability First: Improper storage can lead to compound degradation, which may compromise your

experimental results. Ensuring adherence to these guidelines is crucial for data integrity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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